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Compound of Interest

Compound Name: 1,2-Epoxy-5-hexene

Cat. No.: B051907 Get Quote

For researchers, scientists, and professionals in drug development, 1,2-Epoxy-5-hexene is a

valuable and versatile building block in organic synthesis. Its bifunctional nature, possessing

both an epoxide and a terminal alkene, allows for a wide range of chemical transformations,

making it a key intermediate in the synthesis of complex molecules, including pharmaceutical

agents. This technical guide provides an in-depth overview of commercial suppliers, key

reactions with experimental protocols, and a visualization of a relevant synthetic pathway.

Commercial Availability
A variety of chemical suppliers offer 1,2-Epoxy-5-hexene, typically with purities suitable for

research and development purposes. The following table summarizes the offerings from

several prominent suppliers. Pricing is subject to change and may vary based on institutional

agreements and quantity.
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Supplier
Product
Number(s)

Purity
Available
Quantities

Price (USD,
Approx.)

Sigma-Aldrich 260347 97% 5 g, 25 g
$72.15 (5 g),

$240.75 (25 g)[1]

TCI America E0410 >96.0% (GC) 5 g, 25 g

Price available

upon

login/request[2]

[3]

Thermo Scientific

Chemicals

(Acros Organics)

372580050,

372580250
98% 5 g, 25 g $107 (5 g)[4]

Fisher Scientific

(distributor for

TCI America and

Acros Organics)

Multiple Varies Varies

Price available

upon

login/request[2]

[5]

Santa Cruz

Biotechnology
sc-268433 - 5 g, 25 g -

Alfa Aesar H26159 97% 5 g, 25 g -

Oakwood

Chemical
042459 97% 5 g, 25 g, 100 g -

Physicochemical Properties
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Property Value

CAS Number 10353-53-4[1]

Molecular Formula C₆H₁₀O[1]

Molecular Weight 98.14 g/mol [1]

Appearance Colorless liquid[6]

Boiling Point 119-121 °C (lit.)[1]

Density 0.87 g/mL at 25 °C (lit.)[1]

Refractive Index n20/D 1.425 (lit.)[1]

Storage Temperature 2-8°C[1]

Experimental Protocols
1,2-Epoxy-5-hexene is a versatile precursor for a variety of valuable molecules. Key

transformations include the synthesis of its chiral form and the ring-opening of the epoxide to

introduce new functionalities.

Synthesis of (R)-(+)-1,2-Epoxy-5-hexene via Hydrolytic
Kinetic Resolution
This protocol describes the synthesis of the enantiomerically enriched (R)-epoxide from the

racemic mixture.

Materials:

rac-1,2-Epoxy-5-hexene

(R,R)-(salen)Co(II) catalyst

Acetic acid (AcOH)

Tetrahydrofuran (THF)

Water
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Procedure:[7]

In a suitable reaction vessel, dissolve rac-1,2-Epoxy-5-hexene in THF (0.1 mL/g of

epoxide).

Add (R,R)-(salen)Co(II) catalyst (0.5 mol %) and acetic acid (2 mol %).

Cool the mixture to 0 °C and add water (0.55 equivalents).

Allow the reaction to stir at room temperature for 16 hours, monitoring the enantiomeric

excess (ee) by chiral GC.

Upon completion, the enantioenriched (R)-1,2-Epoxy-5-hexene can be isolated by vacuum

distillation (90 °C, 90 Torr).

Synthesis of β-Amino Alcohols via Epoxide Ring-
Opening
The reaction of epoxides with amines is a fundamental method for the synthesis of β-amino

alcohols, which are important structural motifs in many pharmaceuticals.

Materials:

1,2-Epoxy-5-hexene

Aniline (or other primary/secondary amine)

Methanol

Procedure:[8]

In a round-bottom flask, dissolve 1,2-Epoxy-5-hexene (1.0 eq) in methanol.

Add the desired amine (1.0-1.2 eq) to the solution.

The reaction can be performed at room temperature or with gentle heating, depending on the

reactivity of the amine.
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Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS.

Upon completion, the solvent is removed under reduced pressure.

The crude product can be purified by flash column chromatography on silica gel to yield the

desired β-amino alcohol.

Synthetic Pathway Visualization
The following diagram illustrates a common and valuable synthetic application of 1,2-Epoxy-5-
hexene: the synthesis of a β-amino alcohol, a key pharmacophore. This two-step sequence

involves the initial ring-opening of the epoxide by an amine, followed by a potential subsequent

reaction of the terminal alkene, for instance, through a cross-coupling reaction to introduce

further complexity.
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Caption: Synthetic pathway from 1,2-Epoxy-5-hexene to a functionalized bioactive scaffold.

Applications in Drug Discovery and Medicinal
Chemistry
1,2-Epoxy-5-hexene serves as a crucial starting material for the synthesis of a variety of

biologically active molecules. Its utility stems from the ability to introduce both chirality and

multiple functional groups in a controlled manner.
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Chiral Building Block: The chiral versions of 1,2-Epoxy-5-hexene are particularly valuable in

the synthesis of enantiomerically pure pharmaceuticals, where stereochemistry is critical for

efficacy and safety. It has been utilized in the synthesis of fragments of complex natural

products and drugs, including the anticancer agent Halaven.[7]

Synthesis of Bioactive Scaffolds: The epoxide ring is susceptible to opening by a wide range

of nucleophiles (amines, alcohols, thiols, etc.), allowing for the introduction of diverse

functional groups. The terminal alkene provides a handle for further modifications, such as

metathesis, hydroboration-oxidation, or cycloaddition reactions. This dual reactivity makes it

an ideal scaffold for building libraries of compounds for high-throughput screening in drug

discovery programs.

Prostaglandin Synthesis: While direct interaction is not extensively documented, the

structural motifs accessible from 1,2-epoxy-5-hexene are relevant to the synthesis of

prostaglandin analogs. Prostaglandins are key signaling molecules in inflammation, and their

synthetic analogs are important therapeutic agents. The ability to introduce hydroxyl and

other functional groups with stereochemical control is a key aspect of prostaglandin

synthesis.[9]

NF-κB Pathway Modulation: The NF-κB signaling pathway is a critical regulator of

inflammation and immune responses, and its dysregulation is implicated in numerous

diseases, including cancer and inflammatory disorders.[10][11] While direct modulation by

1,2-Epoxy-5-hexene is not a primary application, the synthesis of novel small molecules that

can inhibit or activate this pathway is a major focus of drug discovery. The diverse scaffolds

that can be generated from 1,2-Epoxy-5-hexene are potential candidates for development

as NF-κB modulators.

In conclusion, 1,2-Epoxy-5-hexene is a readily available and highly versatile chemical

intermediate with significant applications for researchers in the pharmaceutical and life

sciences. Its utility as a chiral building block and a scaffold for creating molecular diversity

ensures its continued importance in the discovery and development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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